Cas no 933035-31-5 (3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine)

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine structure
933035-31-5 structure
Product Name:3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine
CAS No:933035-31-5
MF:C6H2Br2ClN3
MW:311.361177921295
MDL:MFCD09878712
CID:1031562
PubChem ID:44630723
Update Time:2024-10-26

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine
    • 3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine (ACI)
    • AKOS015835776
    • MFCD09878712
    • SCHEMBL2593539
    • AS-35698
    • 3,8-dibromo-6-chloroimidazo [1,2-b]pyridazine
    • CS-0085243
    • NDKXOFBISSTBNJ-UHFFFAOYSA-N
    • DB-339052
    • 933035-31-5
    • DTXSID40660006
    • MDL: MFCD09878712
    • Inchi: 1S/C6H2Br2ClN3/c7-3-1-5(9)11-12-4(8)2-10-6(3)12/h1-2H
    • InChI Key: NDKXOFBISSTBNJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(Br)C2N(C(=CN=2)Br)N=1

Computed Properties

  • Exact Mass: 310.82835g/mol
  • Monoisotopic Mass: 308.83040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Security Information

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
50987-0.25/G
3,8-DIBROMO-6-CHLOROIMIDAZO[1,2-B]PYRIDAZINE
933035-31-5 97%
0.25g
$148 2023-09-17
AstaTech
50987-1/G
3,8-DIBROMO-6-CHLOROIMIDAZO[1,2-B]PYRIDAZINE
933035-31-5 97%
1g
$348 2023-09-17
Chemenu
CM164153-1g
3,8-dibromo-6-chloroimidazo[1,2-b]pyridazine
933035-31-5 95+%
1g
$1112 2021-08-05
abcr
AB306284-250 mg
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine; 97%
933035-31-5
250MG
€573.70 2023-01-23
Chemenu
CM164153-1g
3,8-dibromo-6-chloroimidazo[1,2-b]pyridazine
933035-31-5 95%+
1g
$416 2024-07-19
Alichem
A029185476-250mg
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine
933035-31-5 97%
250mg
$329.66 2023-08-31
Alichem
A029185476-1g
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine
933035-31-5 97%
1g
$793.56 2023-08-31
eNovation Chemicals LLC
Y1309959-1g
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine
933035-31-5 95%
1g
$788 2024-06-03
AstaTech
50987-0.1/g
3,8-DIBROMO-6-CHLOROIMIDAZO[1,2-B]PYRIDAZINE
933035-31-5 97%
0.1g
$88 2023-09-17
eNovation Chemicals LLC
Y1309959-1g
3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine
933035-31-5 95%
1g
$788 2025-02-28

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  2 h, 60 °C
Reference
Discovery of Potent and Selective Inhibitors of Wild-Type and Gatekeeper Mutant Fibroblast Growth Factor Receptor (FGFR) 2/3
Shvartsbart, Artem ; Roach, Jeremy J.; Witten, Michael R.; Koblish, Holly; Harris, Jennifer J.; et al, Journal of Medicinal Chemistry, 2022, 65(22), 15433-15442

Production Method 2

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ;  0 °C; 0 °C → rt; 18 h, rt
Reference
Binding to an Unusual Inactive Kinase Conformation by Highly Selective Inhibitors of Inositol-Requiring Enzyme 1α Kinase-Endoribonuclease
Colombano, Giampiero; Caldwell, John J.; Matthews, Thomas P. ; Bhatia, Chitra; Joshi, Amar; et al, Journal of Medicinal Chemistry, 2019, 62(5), 2447-2465

Production Method 3

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ;  16 h, 0 °C → 60 °C
Reference
Preparation of imidazopyridazine and imidazopyrazine compounds as inhibitors of CDK7
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ;  1 h, 80 °C
Reference
Preparation of imidazolyl-triazine nucleotide phosphonates as CD73 inhibitors
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  2 h, 60 °C
1.2 Solvents: Water ;  cooled; 1 h, rt
Reference
Preparation of imidazopyridine derivatives as FGFR inhibitors for treatment of cancer
, United States, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ;  rt → 70 °C
Reference
Imidazopyridazine kinase inhibitors useful for treating a disease or disorder mediated by AAK1, such as Alzheimer's disease, bipolar disorder, pain, and schizophrenia
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Chloroform ;  rt; 3 h, 80 °C
Reference
Preparation of heteroaromatic compounds as ATR inhibitors and uses thereof
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Chloroform ;  1 h, 80 °C; 80 °C → rt
Reference
Preparation of fused heterocyclic compounds useful as kinase modulators
, United States, , ,

Production Method 9

Reaction Conditions
Reference
Preparation of fused heterocyclic compounds useful as kinase modulators
, World Intellectual Property Organization, , ,

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Raw materials

3,8-Dibromo-6-chloroimidazo[1,2-b]pyridazine Preparation Products

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.